5-(2-Methoxy-3-methylphenyl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(2-methoxy-3-methylphenyl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C10H11N3OS/c1-6-4-3-5-7(8(6)14-2)9-12-13-10(11)15-9/h3-5H,1-2H3,(H2,11,13)
• InChI Key: CACIVJURWAYJJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=NN=C(S2)N)OC
• Molecular Formula: C10H11N3OS
• Molecular Weight: 221.28 g/mol

Description

The compound “5-(2-Methoxy-3-methylphenyl)-1,3,4-thiadiazol-2-amine” contains several functional groups. The “2-Methoxy-3-methylphenyl” part suggests a phenyl ring (a variant of benzene) with a methoxy (OCH3) group at the 2nd position and a methyl (CH3) group at the 3rd position. The “1,3,4-thiadiazol-2-amine” part suggests a thiadiazole ring (a five-membered ring with two nitrogen atoms, one sulfur atom, and two carbon atoms) with an amine (NH2) group at the 2nd position.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the phenyl and thiadiazole rings, which may confer aromaticity, and the electron-donating methoxy and amine groups, and electron-withdrawing methyl group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the electron-donating and withdrawing groups, as well as the potential aromaticity of the rings. The amine group might be involved in acid-base reactions, while the rings might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar amine and methoxy groups might increase its solubility in polar solvents, while the aromatic rings might increase its solubility in nonpolar solvents.

Mechanism of Action

Without specific information on the biological or chemical activity of this compound, it’s difficult to predict its mechanism of action. The presence of the amine group might allow it to act as a base or nucleophile in chemical reactions, or to interact with biological targets through hydrogen bonding or ionic interactions.

Safety and Hazards

Without specific safety data for this compound, general precautions should be taken when handling it, including avoiding inhalation, ingestion, or skin contact, and using appropriate personal protective equipment.

Future Directions

Future research on this compound could involve investigating its synthesis, characterizing its physical and chemical properties, and testing its biological activity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or chemical biology.